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Compound of Interest

Compound Name: Ethyl 3-ethoxyacrylate

Cat. No.: B3021171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Ethyl 3-ethoxyacrylate, a key intermediate in various organic syntheses.[1][2] The information

herein is curated to support laboratory research, chemical process development, and quality

control efforts.

Chemical Identity
Systematic Name: Ethyl 3-ethoxyprop-2-enoate[3]

Synonyms: Ethyl 3-ethoxy-2-propenoate, Ethyl beta-ethoxyacrylate[3][4][5]

CAS Number: 1001-26-9[1][3][4][5][6][7]

Molecular Formula: C₇H₁₂O₃[1][2][3][7][8]

Molecular Weight: 144.17 g/mol [1][2][3][4]

Chemical Structure:

Linear Formula: CH₃CH₂OCH=CHCOOCH₂CH₃[4][5]

SMILES: CCO\C=C\C(=O)OCC[4]
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InChI Key: ITQFPVUDTFABDH-AATRIKPKSA-N[4][5][7]

Tabulated Physical Properties
The quantitative physical properties of Ethyl 3-ethoxyacrylate are summarized in the table

below for ease of reference and comparison. These values are critical for designing

experimental setups, performing reaction stoichiometry, and ensuring safe handling and

storage.

Property Value Units Conditions

Appearance Clear Liquid - Ambient

Melting Point -34 °C -

Boiling Point 195-196 °C at 760 mmHg (lit.)

Density 0.998 g/mL at 25 °C (lit.)

Refractive Index (nD) 1.446 - at 20 °C (lit.)

Flash Point 76 °C Closed Cup

Vapor Pressure 0.418 mmHg at 25 °C

Water Solubility Soluble - -

Storage Temperature 2-8 °C -

[Data sourced from references 1, 2, 3, 6, 8]

Experimental Protocols for Property Determination
While the specific experimental reports for Ethyl 3-ethoxyacrylate are not detailed in the

provided literature, the following are standard, validated methodologies for determining the key

physical properties listed above. These protocols are widely accepted in the fields of chemistry

and pharmacology.

3.1. Determination of Boiling Point

The boiling point is determined by distillation.
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Apparatus: A standard distillation setup is used, including a round-bottom flask, a heating

mantle, a distillation head with a thermometer, a condenser, and a receiving flask.

Procedure:

A sample of Ethyl 3-ethoxyacrylate is placed in the round-bottom flask with boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation head.

The sample is heated gently.

The temperature is recorded when the liquid is boiling and a stable ring of condensate is

observed on the thermometer bulb. This temperature is the boiling point at the recorded

atmospheric pressure.

3.2. Determination of Density

A pycnometer (specific gravity bottle) is used for the precise measurement of density.

Apparatus: A pycnometer of a known volume, a balance accurate to ±0.0001 g, and a

constant temperature water bath.

Procedure:

The empty pycnometer is cleaned, dried, and weighed.

It is then filled with the sample liquid and placed in a constant temperature bath (e.g., 25

°C) until it reaches thermal equilibrium.

The pycnometer is removed, carefully dried on the outside, and weighed again.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

3.3. Determination of Refractive Index

An Abbe refractometer is the standard instrument for measuring the refractive index of a liquid.
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Apparatus: An Abbe refractometer with a light source and a constant temperature water

circulator.

Procedure:

The refractometer prisms are cleaned with a suitable solvent (e.g., isopropanol) and a soft

tissue.

The instrument is calibrated using a standard of known refractive index (e.g., distilled

water).

A few drops of Ethyl 3-ethoxyacrylate are placed on the lower prism.

The prisms are closed and the instrument is adjusted until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale at a specified temperature (e.g., 20

°C).

Visualizations
The following diagrams illustrate key relationships and workflows relevant to the physical

properties of Ethyl 3-ethoxyacrylate.
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Logical Relationship of Chemical Properties

Chemical Identity

Physical Properties

Determination Methods

Ethyl 3-ethoxyacrylate

CAS: 1001-26-9

Boiling Point

195-196 °C

Density
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Refractive Index

1.446

Melting Point

-34 °C

Distillation Pycnometry Abbe Refractometry Calorimetry (DSC)

Click to download full resolution via product page

Caption: Interrelation of Ethyl 3-ethoxyacrylate's identity and its key physical properties with

their standard determination methods.
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Generalized Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chembk.com/en/chem/Ethyl%203-ethoxyacrylate
https://www.chemicalbook.com/synthesis/ethyl-3-ethoxyacrylate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/221780
https://pubchem.ncbi.nlm.nih.gov/compound/221780
https://www.sigmaaldrich.com/HK/zh/product/aldrich/250120
https://www.sigmaaldrich.com/US/en/product/aldrich/250120
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9246757.htm
https://cymitquimica.com/products/10-F049964/ethyl-3-ethoxyacrylate/
https://aaronchem.com/5941-55-9
https://www.benchchem.com/product/b3021171#physical-properties-of-ethyl-3-ethoxyacrylate
https://www.benchchem.com/product/b3021171#physical-properties-of-ethyl-3-ethoxyacrylate
https://www.benchchem.com/product/b3021171#physical-properties-of-ethyl-3-ethoxyacrylate
https://www.benchchem.com/product/b3021171#physical-properties-of-ethyl-3-ethoxyacrylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3021171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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